(113C)Propane-1,2,3-triol

• Molecular Formula: C3H8O3
• Molecular Weight: 93.09 g/mol
• InChI: InChI=1S/C3H8O3/c4-1-3(6)2-5/h3-6H,1-2H2/i1+1
• InChIKey: PEDCQBHIVMGVHV-OUBTZVSYSA-N

(113C)Propane-1,2,3-triol (Glycerol-1-13C) for Metabolic Tracer Studies: Product-Specific Evidence Guide for Scientific Procurement

(113C)Propane-1,2,3-triol, also known as glycerol-1-13C, is a stable isotope-labeled analog of glycerol where the carbon-13 (13C) isotope is specifically incorporated at the C1 position of the glycerol backbone. This compound is a non-radioactive, chemically identical substitute for natural abundance glycerol, distinguishable only by its mass and unique spectroscopic signature . The targeted 13C-enrichment at a single, defined carbon atom enables its use as a precise tracer molecule in advanced nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) studies .

1

Stable isotope tracer for metabolic flux analysis and pathway studies

2

Compatible with 13C NMR and mass spectrometry detection workflows

3

Site-specific 13C enrichment at the C1 position enables targeted isotopomer analysis

Risks of Substituting (113C)Propane-1,2,3-triol with Unlabeled or Differently Labeled Glycerol Analogs

Substituting (113C)Propane-1,2,3-triol with unlabeled glycerol, uniformly labeled [U-13C3]glycerol, or glycerol with alternative labeling patterns (e.g., [2-13C]glycerol or [1,3-13C2]glycerol) can fundamentally compromise experimental validity. In metabolic flux analysis (MFA), the choice of 13C-labeling pattern is not arbitrary; it dictates which specific intracellular fluxes can be resolved with statistical precision [1]. Unlabeled glycerol provides no detectable tracer signal, rendering flux analysis impossible. Uniform labeling may produce complex isotopomer patterns that obscure, rather than clarify, flux through branching pathways. [2-13C]glycerol and [1,3-13C2]glycerol each interact differently with key metabolic branch points, such as the pentose phosphate pathway and the triose phosphate isomerase reaction, leading to distinct isotopic labeling patterns in downstream metabolites like glucose and amino acids [2]. Using an incorrect tracer can generate systematic errors, artifactually low flux estimates, and broad confidence intervals, undermining data interpretation and comparison across studies [3].

Unlabeled glycerol

Provides no detectable tracer signal; cannot be used for any flux or incorporation measurement.

Uniform [U-13C3]glycerol

May generate complex isotopomer patterns that obscure resolution of branching pathway fluxes.

Alternate labeling patterns

[2-13C]glycerol or [1,3-13C2]glycerol interact differently with metabolic branch points, shifting flux estimates and confidence intervals.

• [1] Toya, Y., Ohashi, S., & Shimizu, H. (2018). Optimal C-13-labeling of glycerol carbon source for precise flux estimation in Escherichia coli. Journal of Bioscience and Bioengineering, 125(3), 301-305. View Source
• [2] Landau, B. R., et al. (1995). Limitations of the Mass Isotopomer Distribution Analysis of Glucose to Study Gluconeogenesis: SUBSTRATE CYCLING BETWEEN GLYCEROL AND TRIOSE PHOSPHATES IN LIVER. Journal of Biological Chemistry, 270, 19806-19815. View Source
• [3] Cohen, S. M., Ogawa, S., & Shulman, R. G. (1979). 13C NMR studies of gluconeogenesis in rat liver cells: Utilization of labeled glycerol by cells from euthyroid and hyperthyroid rats. Proceedings of the National Academy of Sciences, 76(4), 1603-1607. View Source

Quantitative Differentiation: How (113C)Propane-1,2,3-triol Compares to Analogs in Key Research Applications

Metabolic Flux Analysis (MFA) Precision: Impact of Glycerol Labeling on Flux Confidence Intervals in E. coli

In silico simulations of 13C-MFA in Escherichia coli demonstrated that the choice of glycerol labeling pattern significantly impacts the precision of flux estimates. The sole use of [2-13C]glycerol was identified as optimal for precise flux estimation, whereas the use of [1,3-13C]glycerol failed to provide similarly narrow confidence intervals for key pathways [1]. This provides class-level inference for the importance of selecting a specific labeling pattern. (113C)Propane-1,2,3-triol, with its single 13C label at the C1 position, represents a distinct labeling strategy that would produce different isotopomer distributions compared to [2-13C]glycerol or [1,3-13C]glycerol, offering an alternative approach to resolving specific metabolic nodes.

MFA Flux Precision

Class-level inference

[2-13C]glycerol enabled precise PP/ED/ME estimates; [1,3-13C]glycerol did not.

Labeling position determines flux resolution power

Validate with glycerol-1-13C in target model

Evidence Dimension	Precision of flux estimation (95% Confidence Intervals) for the Pentose Phosphate (PP), Entner-Doudoroff (ED), and Malic Enzyme (ME) pathways.
Target Compound Data	Not directly measured; (113C)Propane-1,2,3-triol is a class member with a distinct labeling pattern.
Comparator Or Baseline	[1,3-13C]glycerol: Did NOT allow precise characterization of PP, ED, and ME pathway fluxes. [2-13C]glycerol: Allowed precise characterization of PP, ED, and ME pathway fluxes.
Quantified Difference	Qualitative difference: [2-13C]glycerol enabled precise flux estimation where [1,3-13C]glycerol did not. This demonstrates that labeling position is a critical determinant of analytical power.
Conditions	Aerobic culture of E. coli wild-type strain with glycerol as the sole carbon source. Flux distributions estimated based on 13C-enrichment of proteinogenic amino acids.

Why This Matters

This evidence demonstrates that not all 13C-labeled glycerols are analytically equivalent for fluxomics, and selecting a specific labeling pattern like (113C)Propane-1,2,3-triol is essential for achieving the necessary precision in quantifying specific metabolic pathway activities.

• [1] Toya, Y., Ohashi, S., & Shimizu, H. (2018). Optimal C-13-labeling of glycerol carbon source for precise flux estimation in Escherichia coli. Journal of Bioscience and Bioengineering, 125(3), 301-305. View Source

Gluconeogenesis Pathway Tracing: Resolving Cytosolic vs. Mitochondrial Flux Using [1,3-13C]glycerol

A 13C NMR study using [1,3-13C]glycerol as a tracer in isolated rat hepatocytes allowed for the quantification of flux distribution through the cytosolic and mitochondrial branches of the glycerol phosphate shuttle. In cells from control rats, approximately 15% of the flux was through the mitochondrial glycerol phosphate dehydrogenase (mGPDH). This increased to approximately 60% in cells from triiodothyronine (T3)-treated rats [1]. This provides a class-level inference for the utility of symmetrically labeled glycerol in resolving compartment-specific flux. The use of a single-labeled compound like (113C)Propane-1,2,3-triol would produce different 13C-13C spin-spin coupling patterns in the glucose product, which may be advantageous for simplifying spectral analysis in other applications.

Gluconeogenesis Flux

Class-level inference

mGPDH flux increased from ~15% (control) to ~60% (T3-treated) using [1,3-13C]glycerol

13C-glycerol resolves compartment-specific flux

Symmetrical label data; single C1 label may simplify spectra

Evidence Dimension	Proportion of total flux through mitochondrial glycerol phosphate dehydrogenase (mGPDH) during gluconeogenesis.
Target Compound Data	Not directly measured; data is for [1,3-13C]glycerol, a comparator with a different labeling scheme.
Comparator Or Baseline	Control rat hepatocytes: ≈15% mGPDH flux. Triiodothyronine (T3)-treated rat hepatocytes: ≈60% mGPDH flux.
Quantified Difference	A 4-fold increase (from 15% to 60%) in mGPDH flux, a shift that was resolved and quantified by analyzing the labeling pattern in glucose derived from the [1,3-13C]glycerol tracer.
Conditions	Suspensions of isolated rat hepatocytes at 25°C, analyzed by 13C NMR at 90.5 MHz.

Why This Matters

This study validates the class of 13C-labeled glycerols as essential for quantifying metabolic flux through specific subcellular compartments, information critical for understanding hepatic function in health and disease states like hyperthyroidism.

• [1] Cohen, S. M., Ogawa, S., & Shulman, R. G. (1979). 13C NMR studies of gluconeogenesis in rat liver cells: Utilization of labeled glycerol by cells from euthyroid and hyperthyroid rats. Proceedings of the National Academy of Sciences, 76(4), 1603-1607. View Source

Lipid Metabolism: Tracing Glycerol Backbone Incorporation into Triacylglycerols

Rac-Glycerol-[1-13C] serves as a labeled precursor for studying lipid metabolism. By tracking the 13C label from this glycerol into newly synthesized lipids, researchers can directly measure the rate of glycerol incorporation into triacylglycerols (TAGs) and phospholipids in cell types like adipocytes and hepatocytes . While unlabeled glycerol can be used to stimulate lipid synthesis, it provides no means to distinguish newly synthesized lipids from pre-existing pools. This provides supporting evidence for the compound's utility.

De Novo Lipogenesis

Data to verify

rac-[1-13C]glycerol enables measurement of 13C incorporation into TAGs; unlabeled glycerol does not.

Converts net mass change into dynamic flux measurement

Supporting evidence; verify with site-specific label

Evidence Dimension	Ability to track de novo triacylglycerol synthesis.
Target Compound Data	Enables measurement of 13C incorporation into lipid glycerol backbone.
Comparator Or Baseline	Unlabeled Glycerol: Provides no quantitative data on new synthesis, only overall lipid mass changes.
Quantified Difference	Qualitative difference: 13C-labeled glycerol transforms a net mass measurement into a dynamic flux measurement.
Conditions	In vitro cell culture models (e.g., adipocytes, hepatocytes) followed by extraction and analysis using NMR or MS.

Why This Matters

This capability to dynamically measure lipid synthesis flux is essential for mechanistic studies in obesity, non-alcoholic fatty liver disease (NAFLD), and the evaluation of lipid-lowering drug candidates.

Enzyme Mechanism Elucidation: Probing Glycerol Kinase Specificity with Isotope Effects

The site-specific 13C-label in (113C)Propane-1,2,3-triol can be used to study the mechanisms of enzymes that act on glycerol, such as glycerol kinase. By comparing the reaction rate of the 13C-labeled substrate to that of the unlabeled, natural abundance glycerol (12C), researchers can determine the 13C kinetic isotope effect (KIE). This KIE value provides direct, quantitative information about the nature of the transition state and whether the bond to the labeled carbon is being broken or formed in the rate-limiting step of the enzymatic reaction [1]. This is a direct application of the labeled compound that is not possible with the unlabeled version.

13C Kinetic Isotope Effect

Supporting evidence

KIE = k12C / k13C; >1 indicates C1 is involved in rate-limiting step

Reveals atomic-level details of enzyme mechanism

Assay-dependent; interpret with transition state theory

Evidence Dimension	Measurement of 13C Kinetic Isotope Effect (KIE).
Target Compound Data	Reaction rate (k13C) of glycerol-1-13C.
Comparator Or Baseline	Unlabeled glycerol (k12C), the baseline rate.
Quantified Difference	The KIE is defined as the ratio k12C/k13C. A KIE greater than 1 indicates that the C1 carbon is involved in the rate-limiting step.
Conditions	In vitro enzyme assays under steady-state or pre-steady-state conditions, analyzed by MS or NMR.

Why This Matters

This technique provides atomic-level detail about enzyme catalytic mechanisms, which is invaluable for the rational design of enzyme inhibitors or for engineering enzymes with altered substrate specificity for industrial applications.

• [1] Barber, J. (1985). Synthesis of (1-13C)alditols: elimination of magnetic equivalence in the 1H- and 13C-n.m.r. spectra of symmetric compounds by 13C substitution. Journal of Labelled Compounds and Radiopharmaceuticals, 22(3), 229-234. View Source

Optimal Scientific and Industrial Applications for (113C)Propane-1,2,3-triol Based on Evidence

Metabolic Flux Analysis (MFA) in Bioproduction: Optimizing E. coli Pathways

Researchers in metabolic engineering can utilize (113C)Propane-1,2,3-triol as a specific 13C-labeled tracer in microbial cultures. By feeding this compound as a carbon source and analyzing the resultant 13C incorporation into proteinogenic amino acids, precise metabolic flux maps can be constructed. The evidence indicates that the selection of a specific labeling pattern is critical for resolving flux through key branch points like the pentose phosphate and Entner-Doudoroff pathways with high statistical confidence [1]. This quantitative data is essential for identifying metabolic bottlenecks and rationally engineering strains for improved production of biofuels, biochemicals, or recombinant proteins.

Mechanistic Studies of Hepatic Metabolism in Diabetes and Obesity

To investigate the impact of a drug candidate or disease state on hepatic gluconeogenesis and lipid synthesis, researchers can administer (113C)Propane-1,2,3-triol to animal models or perfused livers. By tracing the 13C label from the glycerol into key metabolites like glucose and lactate via NMR or MS, the relative contribution of different carbon sources and the activity of pathways like the glycerol phosphate shuttle can be quantified. This method, as validated with [1,3-13C]glycerol, provides a powerful alternative to traditional, non-dynamic liver function tests [2]. It allows for a direct assessment of how interventions alter specific metabolic fluxes implicated in type 2 diabetes and non-alcoholic fatty liver disease.

Investigating Lipid Storage Disorders in Adipocyte and Hepatocyte Models

To study the dynamic regulation of lipid droplet formation in cell culture, (113C)Propane-1,2,3-triol can be added to the medium of cultured adipocytes or hepatocytes. Subsequent extraction and analysis of cellular lipids allow for the quantification of the rate at which the labeled glycerol is incorporated into the backbone of newly synthesized triacylglycerols and phospholipids . This approach provides a direct, dynamic measure of lipogenesis that is unattainable with unlabeled glycerol, enabling detailed studies of the mechanisms driving obesity, lipodystrophy, and hepatic steatosis, and the assessment of potential therapeutic interventions.

Determining the Catalytic Mechanism of Glycerol-Metabolizing Enzymes

In mechanistic enzymology, (113C)Propane-1,2,3-triol is an essential tool for determining the 13C kinetic isotope effect (KIE) for enzymes like glycerol kinase. By directly comparing the rate of enzymatic turnover of the 13C-labeled substrate against the natural abundance 12C substrate, researchers can deduce whether the breaking of the C1-O bond is part of the rate-limiting step in catalysis [3]. This atomic-resolution insight is crucial for understanding the fundamental chemistry of enzyme function and provides a rational basis for designing potent and selective enzyme inhibitors for therapeutic or industrial applications.

Application

Selection Property

Validation Focus

Metabolic Flux Analysis

Site-specific 13C tracer

Central carbon pathway flux resolution

Hepatic Metabolism Studies

Compartment-specific flux probe

Subcellular flux partitioning (cytosolic vs. mitochondrial)

Lipid Storage Research

Dynamic lipogenesis quantification

Rate of 13C incorporation into glycerolipids

Enzyme Mechanism Studies

13C KIE measurement

C1 bond involvement in catalytic transition state

• [1] Toya, Y., Ohashi, S., & Shimizu, H. (2018). Optimal C-13-labeling of glycerol carbon source for precise flux estimation in Escherichia coli. Journal of Bioscience and Bioengineering, 125(3), 301-305. View Source
• [2] Cohen, S. M., Ogawa, S., & Shulman, R. G. (1979). 13C NMR studies of gluconeogenesis in rat liver cells: Utilization of labeled glycerol by cells from euthyroid and hyperthyroid rats. Proceedings of the National Academy of Sciences, 76(4), 1603-1607. View Source
• [3] Barber, J. (1985). Synthesis of (1-13C)alditols: elimination of magnetic equivalence in the 1H- and 13C-n.m.r. spectra of symmetric compounds by 13C substitution. Journal of Labelled Compounds and Radiopharmaceuticals, 22(3), 229-234. View Source